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For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
This in-depth technical guide provides a comprehensive analysis of the expected spectroscopic

data for 4-Methoxypyridine-3-sulfonyl chloride (CAS No. 945257-53-4), a key intermediate

in medicinal chemistry and drug development. While a complete public spectral dataset for this

specific molecule is not readily available, this guide, grounded in established spectroscopic

principles and data from structurally related analogs, offers a robust predictive analysis of its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles. This

document is designed to empower researchers in identifying and characterizing this compound

with a high degree of confidence.
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4-Methoxypyridine-3-sulfonyl chloride is a substituted pyridine derivative containing a

reactive sulfonyl chloride functional group. This moiety makes it a valuable precursor for the

synthesis of a wide range of sulfonamides, a class of compounds with diverse pharmacological

activities. The methoxy group at the 4-position modulates the electronic properties of the

pyridine ring, influencing its reactivity and the biological activity of its downstream derivatives.

Accurate spectroscopic characterization is paramount to ensure the purity and structural

integrity of this intermediate, which is critical for the successful synthesis of target

pharmaceutical agents.

The molecular structure of 4-Methoxypyridine-3-sulfonyl chloride is presented below:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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